4-(4-fluorobenzyl)-3-isopropyl-1-(1,3-thiazol-2-ylmethyl)-1,4-diazepan-5-one

• IUPAC Name: 4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1-(1,3-thiazol-2-ylmethyl)-1,4-diazepan-5-one
• InChI: InChI=1S/C19H24FN3OS/c1-14(2)17-12-22(13-18-21-8-10-25-18)9-7-19(24)23(17)11-15-3-5-16(20)6-4-15/h3-6,8,10,14,17H,7,9,11-13H2,1-2H3
• InChI Key: PTVDCFVPZOFEDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CN(CCC(=O)N1CC2=CC=C(C=C2)F)CC3=NC=CS3
• Molecular Formula: C19H24FN3OS
• Molecular Weight: 361.5 g/mol

Description

4-(4-fluorobenzyl)-3-isopropyl-1-(1,3-thiazol-2-ylmethyl)-1,4-diazepan-5-one, also known as Ro 15-4513, is a synthetic compound that belongs to the benzodiazepine class of drugs. It was first synthesized in 1982 by Hoffmann-La Roche and has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The GABA-A receptor is a ligand-gated ion channel that is responsible for the inhibitory effects of GABA in the brain. Benzodiazepines enhance the activity of GABA at this receptor, leading to sedative, anxiolytic, and hypnotic effects. 4-(4-fluorobenzyl)-3-isopropyl-1-(1,3-thiazol-2-ylmethyl)-1,4-diazepan-5-one 15-4513, on the other hand, blocks the activity of benzodiazepines at this receptor, making it a useful tool for studying the role of benzodiazepines in the brain.
Biochemical and Physiological Effects:
This compound 15-4513 has been shown to have a number of biochemical and physiological effects in animal studies. It has been shown to block the sedative and anxiolytic effects of benzodiazepines in rodents, as well as the anticonvulsant effects of some benzodiazepines. It has also been shown to have anxiogenic effects in some animal models.

Advantages and Limitations for Lab Experiments

The main advantage of 4-(4-fluorobenzyl)-3-isopropyl-1-(1,3-thiazol-2-ylmethyl)-1,4-diazepan-5-one 15-4513 for laboratory experiments is its selectivity for the benzodiazepine site on the GABA-A receptor. This allows researchers to selectively block the effects of benzodiazepines without affecting other GABAergic pathways. One limitation of this compound 15-4513 is its relatively short half-life, which requires frequent dosing in animal studies.

Future Directions

There are several potential future directions for research on 4-(4-fluorobenzyl)-3-isopropyl-1-(1,3-thiazol-2-ylmethyl)-1,4-diazepan-5-one 15-4513. One area of interest is the role of benzodiazepines in the development of addiction and dependence. This compound 15-4513 has been shown to block the rewarding effects of some benzodiazepines in animal models, suggesting that it may have potential as a treatment for benzodiazepine addiction. Another area of interest is the role of benzodiazepines in the development of tolerance and withdrawal, which are major concerns in the clinical use of these drugs. This compound 15-4513 may be a useful tool for studying the mechanisms underlying these processes. Finally, there is interest in developing more selective benzodiazepine antagonists that can selectively block the effects of specific benzodiazepines, which could have important clinical applications.

Synthesis Methods

The synthesis of 4-(4-fluorobenzyl)-3-isopropyl-1-(1,3-thiazol-2-ylmethyl)-1,4-diazepan-5-one 15-4513 involves several steps, including the reaction of 2-aminothiazole with 4-fluorobenzyl chloride to form 2-(4-fluorobenzyl)thiazole. This intermediate is then reacted with isopropylamine and 1,4-dibromobutane to form the final product, this compound 15-4513.

Scientific Research Applications

4-(4-fluorobenzyl)-3-isopropyl-1-(1,3-thiazol-2-ylmethyl)-1,4-diazepan-5-one 15-4513 has been used extensively in scientific research as a tool to study the pharmacology of benzodiazepine receptors. It is a selective antagonist of the benzodiazepine site on the GABA-A receptor, which is the primary target of benzodiazepine drugs.